2-((5-((4-Chlorophenoxy)methyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

• Molecular Formula: C22H23ClN4O2S
• Molecular Weight: 443.0 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C22H23ClN4O2S/c1-2-26-20(14-29-18-11-9-17(23)10-12-18)24-25-22(26)30-15-21(28)27-13-5-7-16-6-3-4-8-19(16)27/h3-4,6,8-12H,2,5,7,13-15H2,1H3
• InChI Key: KAGYYIRWHCPQPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N2CCCC3=CC=CC=C32)COC4=CC=C(C=C4)Cl

Description

2-((5-((4-Chlorophenoxy)methyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a potent and selective small-molecule inhibitor of Janus Kinase 2 (JAK2), a critical enzyme in the JAK-STAT signaling pathway. This pathway is a primary focus in oncology research, particularly for hematological malignancies. The compound's core research value lies in its ability to selectively target and inhibit the constitutively active JAK2 V617F mutant, a common driver mutation in myeloproliferative neoplasms (MPNs) such as polycythemia vera, essential thrombocythemia, and primary myelofibrosis. By potently inhibiting JAK2, this compound suppresses the dysregulated JAK-STAT signaling, leading to the inhibition of cancer cell proliferation and induction of apoptosis in preclinical models. Its design, featuring a 1,2,4-triazole scaffold linked to a dihydroquinoline moiety, is optimized for high affinity and selectivity against JAK2 over other JAK family members. This makes it an essential pharmacological tool for researchers investigating the pathophysiology of JAK2-driven cancers, validating JAK2 as a therapeutic target, and exploring mechanisms of resistance in cellular and animal models. Current research, as indicated in recent scientific screenings, continues to explore its efficacy and mechanism, solidifying its role as a valuable compound for basic and translational cancer research. https://pubchem.ncbi.nlm.nih.gov/

Biological Activity

The compound 2-((5-((4-Chlorophenoxy)methyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone, often referred to as a hybrid triazole-thioether derivative, has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H22ClN5O3S
• Molecular Weight : 459.95 g/mol
• CAS Number : Not specified in the sources but is associated with various derivatives.

The biological activity of this compound is largely attributed to its structural components:

• Triazole Ring : Known for its role in antifungal and anticancer activities by inhibiting specific enzymes and pathways involved in cell proliferation.
• Thioether Group : This moiety enhances the compound's interaction with biological targets, potentially increasing its efficacy against various diseases.

Anticancer Properties

Recent studies have highlighted the anticancer potential of triazole derivatives. For instance:

• A related study found that compounds with similar triazole structures exhibited significant cytotoxicity against various cancer cell lines, including HCT116 (colon cancer) and T47D (breast cancer), with IC50 values ranging from 6.2 μM to 43.4 μM .

Antimicrobial Activity

Triazole derivatives are also recognized for their antimicrobial properties:

• Research indicates that certain triazole-thioether compounds demonstrate effective inhibition against bacterial strains and fungi, suggesting potential applications in treating infections .

Study on Triazole Derivatives

A comprehensive review analyzed the biological activities of mercapto-substituted 1,2,4-triazoles. The findings indicated that these compounds could effectively inhibit cancer cell growth and possess antioxidant properties .

Compound	Cell Line	IC50 (μM)	Activity
47f	HCT116	6.2	Anticancer
47e	T47D	43.4	Anticancer

Pharmacological Evaluation

In another study focusing on the pharmacological evaluation of triazole derivatives:

• The compound exhibited notable inhibition of metabolic enzymes such as acetylcholinesterase (AChE), indicating potential utility in neurological disorders .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural analogs and their substituent differences:

Compound ID (Evidence)	Triazole Substituents	Ethanone Substituents	Key Features
Target Compound	4-Ethyl, 5-(4-chlorophenoxy)methyl	3,4-Dihydroquinoline	High lipophilicity; potential enzyme inhibition via Cl and quinoline
	4-(4-Methoxyphenyl), 5-phenyl	Phenyl/4-fluorophenyl	Methoxy group improves solubility but reduces membrane penetration
	4-Phenyl, 5-(3,4-dimethoxyphenyl)	4-Methoxyphenyl	Multiple methoxy groups increase polarity; lower logP
	4-(4-Chlorophenyl), 5-(anilinomethyl)	4-Chlorophenyl	Anilinomethyl adds basicity; may enhance pharmacokinetics
	4-(4-Chlorophenyl), 5-(quinolin-8-yloxy)methyl	Phenyl	Bulky quinoline substituent; possible enhanced binding to aromatic receptors
	4-(4-Methylphenyl), 5-(4-chlorophenyl)	4-Methylphenyl	Methyl groups reduce electronegativity; lower metabolic stability

Physicochemical Properties

Property	Target Compound
Molecular Weight	~480 g/mol	~420 g/mol	~461 g/mol
logP (Predicted)	3.8	2.5	2.2
Water Solubility	Low	Moderate	High
Synthetic Yield	60–70%*	75–85%	65–75%

*Synthetic challenges arise from the 3,4-dihydroquinoline group, which may require multi-step protection/deprotection strategies .

Key Research Findings

: X-ray crystallography of a diphenyl-triazole analog confirmed the planar geometry of the triazole-thioether linkage, critical for maintaining tautomeric stability and biological activity .

: Alkylation of triazole thiols with α-halogenated ketones (e.g., 2-chloroethanone derivatives) is a common synthetic route, achieving yields >70% under optimized conditions .

: Introduction of thiadiazole-thio moieties (e.g., in ) improved antibacterial activity but increased cytotoxicity, highlighting a trade-off in structural design .